![molecular formula C15H23N3O5 B2606915 N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-hydroxypropyl)oxalamide CAS No. 877630-91-6](/img/structure/B2606915.png)
N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-hydroxypropyl)oxalamide
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Description
N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-hydroxypropyl)oxalamide is a useful research compound. Its molecular formula is C15H23N3O5 and its molecular weight is 325.365. The purity is usually 95%.
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Scientific Research Applications
Enhanced Cytotoxicity in Cancer Research
Research on 3-Morpholinosydnonimine (SIN-1), a molecule with some structural resemblance to the morpholinoethyl component, has shown increased cytotoxicity to HepG2 cells in the presence of superoxide dismutase (SOD). This highlights the complex interplay between nitric oxide (NO), superoxide radicals, and antioxidants in cellular toxicity and might have implications for cancer treatment strategies (Gergeľ et al., 1995).
Metabolism and Carcinogenicity Studies
Studies on the metabolism of N-nitroso-2,6-dimethylmorpholine (NNDM) in hamster liver and pancreas cells provide insights into how nitrosamine carcinogens, which might share reactive pathways with the oxalamide group, are processed in biological systems, potentially leading to cancer (Scarpelli et al., 1982).
Nitric Oxide Delivery Systems
The development of furoxan-bearing micelles for nitric oxide delivery showcases the potential of furan-containing compounds in creating therapeutic agents. These systems demonstrate improved stability and controlled release mechanisms, which could be relevant for delivering molecules similar to N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-hydroxypropyl)oxalamide in a targeted manner (Hasegawa et al., 2016).
Catalytic Activity in Organic Synthesis
Research on N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) and its derivatives has demonstrated their effectiveness as ligands in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This suggests that molecules with oxalamide moieties, similar to the one , can be valuable in facilitating complex organic synthesis reactions, offering potential pathways for the synthesis of novel pharmaceuticals and materials (Bhunia et al., 2017).
Properties
IUPAC Name |
N'-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-N-(3-hydroxypropyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O5/c19-7-2-4-16-14(20)15(21)17-11-12(13-3-1-8-23-13)18-5-9-22-10-6-18/h1,3,8,12,19H,2,4-7,9-11H2,(H,16,20)(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEDJGBRYASWEJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CNC(=O)C(=O)NCCCO)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.